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Compound of Interest

Compound Name: FHT-1015

Cat. No.: B10830117 Get Quote

Essential Safety and Handling Guide for FHT-
1015
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

FHT-1015, a potent and selective SMARCA4/2 inhibitor. Adherence to these procedures is

essential to ensure personnel safety and mitigate environmental contamination. This document

is intended to supplement, not replace, your institution's established safety protocols and the

compound's Safety Data Sheet (SDS).

Hazard Identification and Engineering Controls
FHT-1015 is a highly potent compound intended for research use only. Due to its mechanism of

action, it should be handled with care to avoid accidental exposure. The primary routes of

exposure are inhalation, ingestion, and skin contact.

Engineering Controls are the first line of defense in minimizing exposure. All work with solid

FHT-1015 or concentrated stock solutions should be performed in a certified chemical fume

hood or a containment system such as a glove box.
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Parameter Specification

Chemical Fume Hood Face velocity of 80-120 feet per minute (fpm)

Containment
Use of a balance enclosure or powder

containment hood when weighing

Ventilation
Ensure negative pressure in the laboratory

relative to adjacent areas

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory when handling FHT-1015. The following table summarizes the

required PPE for various procedures.

Procedure Required PPE

Weighing and Handling Solid Compound
Double nitrile gloves, disposable gown, safety

glasses with side shields, and an N95 respirator.

Preparing Stock Solutions
Double nitrile gloves, disposable gown, and

safety glasses with side shields.

Handling Dilute Solutions (<1 mM) Nitrile gloves, lab coat, and safety glasses.

Note: Always inspect gloves for tears or punctures before use. Change gloves immediately if

they become contaminated.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling FHT-1015 is crucial for safety. The following workflow

outlines the key steps for preparing a stock solution from the solid compound.
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Preparation

Handling in Containment

Final Steps

Cleanup

Don PPE

Prepare workspace

Gather materials

Weigh FHT-1015

Dissolve in solvent

Vortex and sonicate

Label vial

Store appropriately

Decontaminate surfaces

Dispose of waste

Remove PPE

Click to download full resolution via product page

Workflow for the safe preparation of an FHT-1015 stock solution.
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Experimental Protocol: Preparation of a 10 mM Stock Solution in DMSO

Preparation:

Don the appropriate PPE as specified in the table above.

Prepare the workspace within a certified chemical fume hood by laying down absorbent

bench paper.

Gather all necessary materials: FHT-1015 solid, anhydrous DMSO, a microcentrifuge

tube, and calibrated pipettes.

Handling:

Carefully weigh the desired amount of FHT-1015 into a microcentrifuge tube.

Add the calculated volume of DMSO to the tube.

Securely cap the tube and vortex thoroughly. If necessary, sonicate to ensure complete

dissolution.

Final Steps:

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Store the stock solution at -20°C or as recommended by the supplier.

Cleanup:

Decontaminate all surfaces and equipment with an appropriate solvent (e.g., 70%

ethanol).

Dispose of all contaminated disposable items in a designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
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Proper disposal of FHT-1015 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Waste Type Disposal Container

Solid FHT-1015 Labeled hazardous chemical waste container.

Concentrated Stock Solutions
Labeled hazardous liquid chemical waste

container.

Contaminated Labware (pipette tips, tubes) Labeled solid hazardous waste container.

Contaminated PPE Labeled solid hazardous waste container.

The following decision tree illustrates the proper disposal pathway for FHT-1015 related waste.
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Start

FHT-1015 Waste Generated

Type of Waste?

Solid Waste
(Unused compound, contaminated labware, PPE)

Solid

Liquid Waste
(Stock solutions, contaminated solvents)

Liquid

Place in Labeled
Solid Hazardous Waste Container

Place in Labeled
Liquid Hazardous Waste Container

Contact Environmental Health & Safety
for Pickup

End

Click to download full resolution via product page

Decision tree for the disposal of FHT-1015 waste.

Disposal Protocol:

Segregation: Separate waste into solid and liquid streams as outlined in the table above.
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Containment: Use designated, properly labeled, and sealed containers for all hazardous

waste.

Storage: Store waste containers in a designated and secure satellite accumulation area.

Pickup: Contact your institution's Environmental Health and Safety (EHS) department to

arrange for the pickup and disposal of hazardous waste. Do not dispose of any FHT-1015
related waste down the drain or in the regular trash.

By adhering to these guidelines, you contribute to a safe and compliant laboratory

environment. Always consult your institution's specific protocols and the manufacturer's Safety

Data Sheet for the most comprehensive information.

To cite this document: BenchChem. [Personal protective equipment for handling FHT-1015].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10830117#personal-protective-equipment-for-
handling-fht-1015]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

